![molecular formula C16H21FN2O2 B6639107 1-[4-(3-Fluorobenzoyl)-1,4-diazepan-1-yl]butan-1-one](/img/structure/B6639107.png)
1-[4-(3-Fluorobenzoyl)-1,4-diazepan-1-yl]butan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(3-Fluorobenzoyl)-1,4-diazepan-1-yl]butan-1-one, also known as FUB-AMB, is a synthetic cannabinoid that belongs to the benzamide class. It was first synthesized in 2009 and has since gained popularity in the research community due to its potent effects on the cannabinoid receptors. FUB-AMB is structurally similar to other synthetic cannabinoids such as AB-FUBINACA and ADB-FUBINACA.
Mechanism of Action
1-[4-(3-Fluorobenzoyl)-1,4-diazepan-1-yl]butan-1-one exerts its effects by binding to the cannabinoid receptors CB1 and CB2. This activation leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior. This compound has also been found to inhibit the reuptake of these neurotransmitters, leading to an increase in their concentration in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It has been found to induce a state of relaxation and euphoria, as well as alter perception and cognition. This compound has also been found to have analgesic properties, which may be useful in the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(3-Fluorobenzoyl)-1,4-diazepan-1-yl]butan-1-one in lab experiments is its high potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the physiological and biochemical effects of cannabinoid receptor activation. However, one limitation of using this compound is its potential for abuse and dependence, which may make it difficult to obtain ethical approval for research studies.
Future Directions
There are several future directions for the study of 1-[4-(3-Fluorobenzoyl)-1,4-diazepan-1-yl]butan-1-one. One area of research is the potential use of this compound in the treatment of cancer. Studies have shown that this compound has anti-tumor properties and may be useful in the treatment of certain types of cancer. Another area of research is the development of novel synthetic cannabinoids with improved potency and selectivity for the cannabinoid receptors. Finally, the long-term effects of this compound on the brain and other organs need to be further studied to determine its safety for human use.
Synthesis Methods
The synthesis of 1-[4-(3-Fluorobenzoyl)-1,4-diazepan-1-yl]butan-1-one involves the reaction of 4-(3-fluorobenzoyl)-1,4-diazepan-1-yl)butan-1-one with a suitable reagent such as lithium aluminum hydride or borohydride. The reaction is carried out in anhydrous conditions and the product is purified using chromatography techniques.
Scientific Research Applications
1-[4-(3-Fluorobenzoyl)-1,4-diazepan-1-yl]butan-1-one has been extensively studied in the research community for its potential therapeutic applications. It has been found to have a high affinity for the cannabinoid receptors CB1 and CB2, which are involved in a wide range of physiological processes such as pain sensation, appetite, and mood regulation. This compound has also been studied for its potential use in the treatment of cancer, anxiety, and depression.
properties
IUPAC Name |
1-[4-(3-fluorobenzoyl)-1,4-diazepan-1-yl]butan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN2O2/c1-2-5-15(20)18-8-4-9-19(11-10-18)16(21)13-6-3-7-14(17)12-13/h3,6-7,12H,2,4-5,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKZUJWXDYNIEHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCCN(CC1)C(=O)C2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.